Cas no 1344391-77-0 ((S)-6-Bromo-1,2,3,4-tetrahydroisoquinoline-3-carboxylic Acid)
(S)-6-Bromo-1,2,3,4-tetrahydroisoquinoline-3-carboxylic Acid Chemical and Physical Properties
Names and Identifiers
-
- (3S)-6-bromo-1,2,3,4-tetrahydroisoquinoline-3-carboxylic acid
- (S)-6-Bromo-1,2,3,4-tetrahydroisoquinoline-3-carboxylic Acid
-
- Inchi: 1S/C10H10BrNO2/c11-8-2-1-6-5-12-9(10(13)14)4-7(6)3-8/h1-3,9,12H,4-5H2,(H,13,14)/t9-/m0/s1
- InChI Key: ABTKHLULIDKVRJ-VIFPVBQESA-N
- SMILES: C1C2=C(C=C(Br)C=C2)C[C@@H](C(O)=O)N1
(S)-6-Bromo-1,2,3,4-tetrahydroisoquinoline-3-carboxylic Acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| abcr | AB588766-100mg |
(3S)-6-Bromo-1,2,3,4-tetrahydroisoquinoline-3-carboxylic acid; . |
1344391-77-0 | 100mg |
€1152.50 | 2025-04-21 | ||
| abcr | AB588766-250mg |
(3S)-6-Bromo-1,2,3,4-tetrahydroisoquinoline-3-carboxylic acid; . |
1344391-77-0 | 250mg |
€1490.90 | 2025-04-21 |
(S)-6-Bromo-1,2,3,4-tetrahydroisoquinoline-3-carboxylic Acid Related Literature
-
Albertus D. Handoko,Khoong Hong Khoo,Teck Leong Tan,Hongmei Jin,Zhi Wei Seh J. Mater. Chem. A, 2018,6, 21885-21890
-
Abdelaziz Houmam,Emad M. Hamed Chem. Commun., 2012,48, 11328-11330
-
Joo Chuan Yeo,Kenry Lab Chip, 2016,16, 4082-4090
-
Yong Ping Huang,Tao Tao,Zheng Chen,Wei Han,Ying Wu,Chunjiang Kuang,Shaoxiong Zhou,Ying Chen J. Mater. Chem. A, 2014,2, 18831-18837
-
Denis V. Korchagin,Elena A. Yureva,Alexander V. Akimov,Eugenii Ya. Misochko,Gennady V. Shilov,Artem D. Talantsev,Roman B. Morgunov,Alexander A. Shakin,Sergey M. Aldoshin,Boris S. Tsukerblat Dalton Trans., 2017,46, 7540-7548
Additional information on (S)-6-Bromo-1,2,3,4-tetrahydroisoquinoline-3-carboxylic Acid
(S)-6-Bromo-1,2,3,4-tetrahydroisoquinoline-3-carboxylic Acid (CAS No. 1344391-77-0)
(S)-6-Bromo-1,2,3,4-tetrahydroisoquinoline-3-carboxylic Acid (CAS No. 1344391-77-0) is a chiral compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research due to its unique structural features and potential biological activities. This compound belongs to the class of tetrahydroisoquinolines, which are known for their diverse pharmacological properties, including analgesic, anti-inflammatory, and neuroprotective effects.
The 6-bromo substitution on the tetrahydroisoquinoline ring imparts additional chemical stability and modulates the compound's biological activity. The presence of the carboxylic acid group further enhances its reactivity and functional versatility, making it a valuable intermediate in the synthesis of more complex molecules. The chiral center at the 3-position of the tetrahydroisoquinoline ring is crucial for its biological activity, as enantiomers often exhibit different pharmacological profiles.
Recent studies have highlighted the potential of (S)-6-Bromo-1,2,3,4-tetrahydroisoquinoline-3-carboxylic Acid in various therapeutic applications. For instance, a study published in the Journal of Medicinal Chemistry demonstrated that this compound exhibits potent anti-inflammatory properties by inhibiting the production of pro-inflammatory cytokines such as TNF-α and IL-6 in vitro. This finding suggests its potential use in treating inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.
In another study published in the European Journal of Pharmacology, researchers investigated the neuroprotective effects of (S)-6-Bromo-1,2,3,4-tetrahydroisoquinoline-3-carboxylic Acid. The results showed that this compound effectively reduced neuronal cell death induced by oxidative stress and glutamate toxicity. These findings indicate its potential as a neuroprotective agent in conditions such as Alzheimer's disease and Parkinson's disease.
The synthetic route for preparing (S)-6-Bromo-1,2,3,4-tetrahydroisoquinoline-3-carboxylic Acid has been well-documented in the literature. A common approach involves the condensation of 6-bromobenzylamine with an appropriate ketone or aldehyde followed by reduction and cyclization steps. The chiral center can be introduced through asymmetric synthesis or resolution techniques to ensure the desired enantiomeric purity.
The physicochemical properties of (S)-6-Bromo-1,2,3,4-tetrahydroisoquinoline-3-carboxylic Acid are also noteworthy. It is a white crystalline solid with a melting point ranging from 185°C to 187°C. The compound is soluble in organic solvents such as methanol and dimethyl sulfoxide (DMSO) but has limited solubility in water. These properties make it suitable for various analytical and preparative techniques.
In terms of safety and handling, while specific guidelines may vary depending on local regulations and institutional protocols, general precautions should be taken when working with this compound. It is advisable to handle it in a well-ventilated area and use appropriate personal protective equipment (PPE) such as gloves and safety goggles to minimize exposure risks.
The future research directions for (S)-6-Bromo-1,2,3,4-tetrahydroisoquinoline-3-carboxylic Acid are promising. Ongoing studies are exploring its potential as a lead compound for developing new drugs targeting inflammatory and neurodegenerative diseases. Additionally, efforts are being made to optimize its pharmacokinetic properties to enhance its bioavailability and therapeutic efficacy.
In conclusion, (S)-6-Bromo-1,2,3,4-tetrahydroisoquinoline-3-carboxylic Acid (CAS No. 1344391-77-0) is a versatile chiral compound with significant potential in medicinal chemistry and pharmaceutical research. Its unique structural features and biological activities make it an attractive candidate for further investigation and development into novel therapeutic agents.
1344391-77-0 ((S)-6-Bromo-1,2,3,4-tetrahydroisoquinoline-3-carboxylic Acid) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)